2-((5-((6-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)methyl)-1,3,4-oxadiazol-2-yl)thio)-N-(6-methylbenzo[d]thiazol-2-yl)acetamide

• IUPAC Name: N-(6-methyl-1,3-benzothiazol-2-yl)-2-[[5-[(6-methyl-2,4-dioxo-1H-pyrimidin-5-yl)methyl]-1,3,4-oxadiazol-2-yl]sulfanyl]acetamide
• InChI: InChI=1S/C18H16N6O4S2/c1-8-3-4-11-12(5-8)30-17(20-11)21-13(25)7-29-18-24-23-14(28-18)6-10-9(2)19-16(27)22-15(10)26/h3-5H,6-7H2,1-2H3,(H,20,21,25)(H2,19,22,26,27)
• InChI Key: WJTHIWCGNBEPBV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)N=C(S2)NC(=O)CSC3=NN=C(O3)CC4=C(NC(=O)NC4=O)C
• Molecular Formula: C18H16N6O4S2
• Molecular Weight: 444.5 g/mol

Description

2-((5-((6-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)methyl)-1,3,4-oxadiazol-2-yl)thio)-N-(6-methylbenzo[d]thiazol-2-yl)acetamide is a useful research compound. Its molecular formula is C18H16N6O4S2 and its molecular weight is 444.48. The purity is usually 95%.
BenchChem offers high-quality 2-((5-((6-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)methyl)-1,3,4-oxadiazol-2-yl)thio)-N-(6-methylbenzo[d]thiazol-2-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-((5-((6-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)methyl)-1,3,4-oxadiazol-2-yl)thio)-N-(6-methylbenzo[d]thiazol-2-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antitubercular and Antimalarial Potential

The compound has been a subject of interest due to its potential antitubercular and antimalarial activities. A study synthesized and evaluated a series of derivatives for these activities, highlighting the compound's relevance in infectious disease research (Akhaja & Raval, 2012).

Anticancer Activity and Molecular Interaction

The compound and its derivatives were investigated for their cytotoxic effects on various cancer cell lines, demonstrating significant anticancer activity. The study delved into the mechanism of action, including apoptosis, caspase-3 activation, and mitochondrial membrane potential, positioning the compound as a noteworthy subject in cancer research (Altıntop et al., 2018).

Chemical Reactivity and Derivatives Synthesis

The reactivity of the compound with various electrophiles was explored, leading to the synthesis of a range of derivatives. This study provided insights into the chemical behavior and potential applications of the compound in creating novel substances with desired properties (Smicius et al., 2002).

Pharmacological Screening and Antimicrobial Activity

Research has also been conducted on the pharmacological aspects of the compound's derivatives. These studies highlight the compound's potential in antimicrobial and therapeutic applications, demonstrating good antimicrobial activity against a range of bacterial and fungal species (Dey et al., 2022).